Cas no 1370190-94-5 (Desethylene Posaconazole)

• Product Name: Desethylene Posaconazole
• CAS No: 1370190-94-5
• MF: C₃₅H₄₀F₂N₈O₄
• MW: 674.740114212036
• CID: 4557087
• Update Time: 2025-06-26

Desethylene Posaconazole Chemical and Physical Properties

Names and Identifiers

• Posaconazole Impurity 88
• Desethylene Posaconazole
• Posaconazole Impurity 40
• Posaconazole Desethylene Impurity
• Posaconazole Impurity 67
• D-threo-Pentitol, 2,5-anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)-4-[[4-[[2-[[4-[1-[(1S,2S)-1-ethyl-2-hydroxypropyl]-1,5-dihydro-5-oxo-4H-1,2,4-triazol-4-yl]phenyl]amino]ethyl]amino]phenoxy]methyl]-1-(1H-1,2,4-triazol-1-yl)-
• 4-(4-((2-((4-(((3R,5R)-5-((1H-1,2,4-triazol-1-yl)methyl)-5-(2,4-difluorophenyl)tetrahydrofuran-3-yl)methoxy)phenyl)amino)ethyl)amino)phenyl)-1-((2S,3S)-2-hydroxypentan-3-yl)-1H-1,2,4-triazol-5(4H)-one

• Inchi： 1S/C35H40F2N8O4/c1-3-33(24(2)46)45-34(47)44(23-42-45)29-9-5-27(6-10-29)39-14-15-40-28-7-11-30(12-8-28)48-18-25-17-35(49-19-25,20-43-22-38-21-41-43)31-13-4-26(36)16-32(31)37/h4-13,16,21-25,33,39-40,46H,3,14-15,17-20H2,1-2H3/t24-,25+,33-,35-/m0/s1
• InChI Key： HJDOFODAVXYYNP-ROTRBJTBSA-N
• SMILES： C(N1N=CN=C1)[C@@]1(C2C=CC(F)=CC=2F)OC[C@@H](COC2C=CC(NCCNC3C=CC(N4C=NN([C@@H](CC)[C@@H](O)C)C4=O)=CC=3)=CC=2)C1

Experimental Properties

• Melting Point: NA

Desethylene Posaconazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Desethylene Posaconazole

Recent Advances in Desethylene Posaconazole (1370190-94-5) Research: A Comprehensive Review

Desethylene Posaconazole (CAS: 1370190-94-5), a key metabolite of the antifungal agent Posaconazole, has garnered significant attention in recent years due to its potential therapeutic applications and pharmacokinetic properties. This research briefing aims to synthesize the latest findings on Desethylene Posaconazole, focusing on its chemical characteristics, biological activity, and clinical relevance. The compound's unique structure and mechanism of action make it a promising candidate for further development in the treatment of invasive fungal infections.

Recent studies have elucidated the metabolic pathways involved in the formation of Desethylene Posaconazole, highlighting its role as a major circulating metabolite in humans. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to characterize its pharmacokinetic profile. These investigations have revealed that Desethylene Posaconazole maintains significant antifungal activity, albeit with altered potency compared to the parent compound.

In vitro and in vivo studies have demonstrated that Desethylene Posaconazole exhibits broad-spectrum activity against various pathogenic fungi, including Aspergillus and Candida species. The compound's mechanism of action involves inhibition of ergosterol biosynthesis, similar to other azole antifungals, but with distinct binding affinities to cytochrome P450 enzymes. These findings have important implications for understanding potential drug-drug interactions and resistance mechanisms in clinical settings.

Clinical pharmacokinetic studies have provided valuable insights into the behavior of Desethylene Posaconazole in human subjects. Research indicates that the metabolite accounts for approximately 20-30% of total drug-related material in plasma following Posaconazole administration. The extended half-life and favorable tissue distribution of Desethylene Posaconazole suggest it may contribute significantly to the overall antifungal efficacy of Posaconazole therapy.

Recent developments in formulation technology have explored strategies to enhance the bioavailability of Desethylene Posaconazole. Novel drug delivery systems, including nanoparticle-based formulations and lipid complexes, have shown promise in preclinical studies. These advancements could potentially lead to improved therapeutic outcomes and reduced dosing frequency in clinical applications.

The safety profile of Desethylene Posaconazole has been extensively evaluated in recent toxicological studies. While generally well-tolerated, research has identified potential hepatic effects at high concentrations, emphasizing the need for therapeutic drug monitoring in vulnerable patient populations. Ongoing investigations are exploring structure-activity relationships to optimize the balance between efficacy and safety.

Emerging research directions include the exploration of Desethylene Posaconazole as a standalone therapeutic agent and its potential applications in combination therapies. The compound's unique properties may offer advantages in specific clinical scenarios, such as in patients with altered drug metabolism or those requiring prolonged antifungal prophylaxis.

In conclusion, Desethylene Posaconazole (1370190-94-5) represents an important area of research in antifungal drug development. The accumulating evidence supports its significant role in Posaconazole's therapeutic effects and suggests potential for further pharmaceutical development. Continued investigation into its pharmacological properties and clinical applications will be essential for maximizing its therapeutic potential in the management of invasive fungal infections.